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Compound of Interest

Compound Name: Calcium sulfide (CaS)

Cat. No.: B7801512

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
Calcium Sulfide (CaS), focusing on its melting point and density. The information is curated for
professionals in research and development who require precise and reliable data. This
document includes a summary of quantitative data, detailed experimental protocols for property
determination, and a logical workflow for analysis.

Core Physical Properties of Calcium Sulfide

Calcium Sulfide is an inorganic compound with the formula CaS. It presents as a white,
crystalline solid and adopts a cubic rock salt crystal structure, similar to sodium chloride, which
is indicative of its highly ionic bonding.[1][2] This strong ionic character is responsible for its
high melting point.[1] In its crystal lattice, each sulfide ion (S27) is octahedrally coordinated to
six calcium ions (Ca?*), and each calcium ion is similarly surrounded by six sulfide ions.[1][2][3]

The physical properties of CaS can vary slightly based on the purity of the sample and the
method of measurement. The data compiled from various sources is presented below for easy
comparison.
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Physical Property Value Units
Melting Point 2525[2][41[5] °C
>2000[6] °C

2400[4] °C

Density 2.59[2][6] g/cm3
2.60[4] g/cm3

2.5[5] g/cm3

Molar Mass 72.14[2][6] g/mol
Crystal Structure Cubic (Halite)[1][2][3]

Space Group Fm3m[1][2]

Lattice Constant 0.56908 nm

Experimental Protocols for Property Determination

Accurate determination of physical properties such as melting point and density requires
standardized experimental procedures. Given the nature of CaS, particularly its high melting
point and reactivity with moisture, specific considerations must be taken.

The properties of CaS are highly dependent on its purity. A common laboratory-scale synthesis
method involves the high-temperature reduction of calcium sulfate or the direct reaction of the
elements.

Protocol: Carbothermic Reduction of Calcium Sulfate[1][7]

e Preparation: Finely ground, anhydrous calcium sulfate (CaSOa) is thoroughly mixed with a
stoichiometric excess of finely powdered carbon (charcoal).

e Heating: The mixture is placed in a clay or alumina crucible.

¢ Reaction: The crucible is heated in a furnace to a temperature between 900°C and 1100°C
in an inert atmosphere (e.g., argon or nitrogen) for 1.5 to 2 hours to facilitate the reduction
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reaction; CaSOs + 2C — CaS + 2CO:a.

o Cooling & Purification: The crucible is cooled under an inert atmosphere to prevent oxidation.
The resulting CaS product may be further purified by washing with deoxygenated water to
remove unreacted CaSOa4 and other soluble impurities, followed by drying under vacuum.

The extremely high melting point of CaS (>2000°C) precludes the use of standard capillary
melting point apparatus commonly used for organic compounds.[8] High-temperature
techniques are required.

Protocol: High-Temperature Thermal Analysis

o Sample Preparation: A small, high-purity sample of CaS powder is pressed into a pellet and
placed in a tungsten or tantalum crucible, as these metals have very high melting points and
are inert under the experimental conditions.

o Apparatus: A high-temperature furnace capable of reaching temperatures above 2600°C,
equipped with a calibrated optical pyrometer or a thermocouple (e.g., Type C: tungsten-
rhenium) for temperature measurement. The furnace must maintain an inert gas atmosphere
(e.g., high-purity argon) to prevent oxidation of the sample and crucible.

e Procedure: a. The crucible containing the sample is placed in the furnace. b. The furnace is
evacuated and backfilled with the inert gas. c. The temperature is increased at a controlled
rate (e.g., 10-20°C per minute). d. The sample is continuously observed via a viewport using
the optical pyrometer. e. The melting point is recorded as the temperature at which the solid-
to-liquid phase transition is visually observed. This is often seen as a distinct change in
surface appearance or the collapse of the sample structure.

The density of a solid can be determined using several methods. For a powdered solid like
CasS, gas pycnometry is a precise and suitable technique.

Protocol: Gas Pycnometry[9]

 Principle: Gas pycnometry determines the true volume of a solid by measuring the pressure
change of a known quantity of an inert gas (typically helium) in a calibrated chamber with
and without the sample. Helium is used as it can penetrate fine pores without being
adsorbed.
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« Apparatus: A gas pycnometer.

e Procedure: a. Calibration: The volume of the empty sample chamber is calibrated according
to the instrument's specifications. b. Sample Preparation: A precisely weighed sample of dry
CaS powder (mass 'm’) is placed into the sample chamber. The sample must be thoroughly
dried to remove any adsorbed moisture which would affect the volume measurement. c.
Measurement: The sample chamber is sealed and purged with helium to remove air and
moisture. The analysis is initiated, where the instrument automatically introduces a known
guantity of helium and measures the pressure difference to calculate the sample's volume
('V"). d. Calculation: The density (p) is calculated using the formula: p =m/ V. The
measurement is typically repeated several times to ensure reproducibility.

Visualization of Experimental Workflow

The logical flow from material synthesis to final property characterization is a critical aspect of
materials science research. The following diagram illustrates a generalized workflow for
determining the physical properties of synthesized Calcium Sulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of Calcium Sulfide (CaS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b7801512#physical-properties-including-melting-point-
and-density-of-cas]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b7801512?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Calcium_sulfide
https://www.webqc.org/compound.php?compound=Calcium+sulfide
https://next-gen.materialsproject.org/materials/mp-1672/
https://www.webelements.com/compounds/calcium/calcium_sulphide.html
https://www.americanelements.com/calcium-sulfide-20548-54-3
https://www.drugfuture.com/chemdata/calcium-sulfide.html
https://www.prepchem.com/synthesis-of-calcium-sulfide/
https://www.athabascau.ca/science-and-technology/_documents/centre-for-science-files/labs/organic-chemistry/exp/1_melting_points.pdf
https://www.eag.com/techniques/density-determination-of-solids-and-liquids/
https://www.benchchem.com/product/b7801512#physical-properties-including-melting-point-and-density-of-cas
https://www.benchchem.com/product/b7801512#physical-properties-including-melting-point-and-density-of-cas
https://www.benchchem.com/product/b7801512#physical-properties-including-melting-point-and-density-of-cas
https://www.benchchem.com/product/b7801512#physical-properties-including-melting-point-and-density-of-cas
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7801512?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7801512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7801512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

